Cas no 95041-89-7 (Benzenepropanoic acid, 3-fluoro-a-oxo-)
95041-89-7 structure
Product Name:Benzenepropanoic acid, 3-fluoro-a-oxo-
CAS No:95041-89-7
MF:C9H7FO3
MW:182.148486375809
CID:735130
PubChem ID:16783163
Update Time:2025-04-19
Benzenepropanoic acid, 3-fluoro-a-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 3-fluoro-a-oxo-
- 3-(3-Fluorophenyl)-2-oxopropanoic acid
- SY338800
- MFCD09729862
- AKOS000138385
- SCHEMBL5791660
- 95041-89-7
- 3-(3-fluorophenyl)-2-oxopropanoicacid
- C91152
- EN300-37578
-
- Inchi: 1S/C9H7FO3/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4H,5H2,(H,12,13)
- InChI Key: GTMNJUMHHOHBIJ-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CC(C(=O)O)=O
Computed Properties
- Exact Mass: 182.03792224g/mol
- Monoisotopic Mass: 182.03792224g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 54.4Ų
Benzenepropanoic acid, 3-fluoro-a-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37578-0.05g |
3-(3-fluorophenyl)-2-oxopropanoic acid |
95041-89-7 | 95% | 0.05g |
$84.0 | 2023-02-10 | |
| Enamine | EN300-37578-0.1g |
3-(3-fluorophenyl)-2-oxopropanoic acid |
95041-89-7 | 95% | 0.1g |
$125.0 | 2023-02-10 | |
| Enamine | EN300-37578-0.25g |
3-(3-fluorophenyl)-2-oxopropanoic acid |
95041-89-7 | 95% | 0.25g |
$177.0 | 2023-02-10 | |
| Enamine | EN300-37578-0.5g |
3-(3-fluorophenyl)-2-oxopropanoic acid |
95041-89-7 | 95% | 0.5g |
$280.0 | 2023-02-10 | |
| Enamine | EN300-37578-1.0g |
3-(3-fluorophenyl)-2-oxopropanoic acid |
95041-89-7 | 95% | 1.0g |
$359.0 | 2023-02-10 | |
| Enamine | EN300-37578-2.5g |
3-(3-fluorophenyl)-2-oxopropanoic acid |
95041-89-7 | 95% | 2.5g |
$755.0 | 2023-02-10 | |
| Enamine | EN300-37578-5.0g |
3-(3-fluorophenyl)-2-oxopropanoic acid |
95041-89-7 | 95% | 5.0g |
$1491.0 | 2023-02-10 | |
| Enamine | EN300-37578-10.0g |
3-(3-fluorophenyl)-2-oxopropanoic acid |
95041-89-7 | 95% | 10.0g |
$2910.0 | 2023-02-10 | |
| 1PlusChem | 1P019NDU-50mg |
3-(3-FLUOROPHENYL)-2-OXOPROPANOIC ACID |
95041-89-7 | 95% | 50mg |
$129.00 | 2025-03-16 | |
| 1PlusChem | 1P019NDU-100mg |
3-(3-FLUOROPHENYL)-2-OXOPROPANOIC ACID |
95041-89-7 | 95% | 100mg |
$174.00 | 2025-03-16 |
Benzenepropanoic acid, 3-fluoro-a-oxo- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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